N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-chloro-4-fluorobenzamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]-2-chloro-4-fluorobenzamide
• InChI: InChI=1S/C18H13ClFNO4/c19-15-9-12(20)3-5-14(15)18(22)21-7-1-2-8-23-13-4-6-16-17(10-13)25-11-24-16/h3-6,9-10H,7-8,11H2,(H,21,22)
• InChI Key: HDLHBUNZFXTZFC-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)OCC#CCNC(=O)C3=C(C=C(C=C3)F)Cl
• Molecular Formula: C18H13ClFNO4
• Molecular Weight: 361.7 g/mol

Description

“N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)-2-chloro-4-fluorobenzamide” is a chemical compound. Unfortunately, there is not much specific information available about this compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” are not explicitly mentioned in the available data.

Scientific Research Applications

Imaging and Diagnostic Applications

• Positron Emission Tomography (PET) Imaging : Fluorine-containing benzamide analogs have been synthesized and evaluated as candidate ligands for PET imaging of the sigma-2 receptor status in solid tumors. Such compounds have demonstrated high tumor uptake and acceptable tumor/normal tissue ratios in biodistribution studies, making them suitable for imaging applications (Tu et al., 2007).

Antimicrobial Activity

• Antibacterial and Antifungal Properties : Synthesis of fluorobenzamides containing thiazole and thiazolidine has shown promising antimicrobial activity against Gram-positive bacteria, Gram-negative bacteria, and fungi. The presence of a fluorine atom at the 4th position of the benzoyl group in these compounds is essential for enhancing their antimicrobial activity (Desai et al., 2013).

Molecular Interaction Studies

• Analysis of Intramolecular Hydrogen Bonding : Studies on 2-Fluorobenzamide and its derivatives have shown spin-spin couplings between the aromatic fluorine and the nitrogen and carbon of the amide group, which are influenced by the presence of an intramolecular hydrogen bond. Such studies help in understanding the molecular interactions and stability of these compounds (Rae et al., 1993).

Mesomorphic Properties

• Liquid Crystal Applications : The synthesis of chiral benzoates and fluorobenzoates, including derivatives with direct SmCA*-Iso phase transition, has been explored for their mesomorphic properties. These studies are crucial for developing materials with specific liquid crystalline behaviors, which are valuable in display technologies and optical applications (Milewska et al., 2015).